Cas no 38093-77-5 (2,4-Diphenylthiazol-5-amine)

• Product Name: 2,4-Diphenylthiazol-5-amine
• CAS No: 38093-77-5
• MF: C₁₅H₁₂N₂S
• MW: 252.334181785583
• MDL: MFCD17298638
• CID: 2194082
• PubChem ID: 11680405
• Update Time: 2025-05-22

2,4-Diphenylthiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-Diphenylthiazol-5-amine
• 2,4-diphenyl-1,3-thiazol-5-amine
• SCHEMBL543631
• DB-364376
• 2,4-Diphenyl-5-thiazolamine
• 38093-77-5
• DTXSID701310463
• AKOS006045480
• VJLYXPHXQXJPHM-UHFFFAOYSA-N

• MDL： MFCD17298638
• Inchi： 1S/C15H12N2S/c16-14-13(11-7-3-1-4-8-11)17-15(18-14)12-9-5-2-6-10-12/h1-10H,16H2
• InChI Key： VJLYXPHXQXJPHM-UHFFFAOYSA-N
• SMILES： S1C(=C(C2C=CC=CC=2)N=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 252.07211956Da
• Monoisotopic Mass: 252.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 2,4-Diphenylthiazol-5-amine

Comprehensive Overview of 2,4-Diphenylthiazol-5-amine (CAS No. 38093-77-5): Properties, Applications, and Research Insights

2,4-Diphenylthiazol-5-amine (CAS No. 38093-77-5) is a specialized organic compound belonging to the thiazole derivatives family. With its unique molecular structure featuring two phenyl groups attached to a thiazole ring, this compound has garnered significant attention in pharmaceutical and materials science research. The CAS number 38093-77-5 serves as a unique identifier for this chemical entity in global databases, ensuring precise identification across scientific literature and regulatory documents.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of heterocyclic compounds like 2,4-Diphenylthiazol-5-amine. Researchers frequently search for "thiazole derivatives biological activity" and "small molecule drug candidates 2024," reflecting growing interest in this compound class. The presence of both phenyl and amine functional groups in 2,4-Diphenylthiazol-5-amine makes it particularly valuable for designing novel pharmacophores with potential therapeutic applications.

From a structural perspective, 2,4-Diphenylthiazol-5-amine exhibits interesting electronic properties due to the conjugation between its aromatic systems. This characteristic has led to investigations into its potential as a fluorescent probe or organic semiconductor material. Current searches for "organic electronic materials 2024" and "small molecule sensors" demonstrate the relevance of such applications in modern materials science.

The synthesis of 2,4-Diphenylthiazol-5-amine typically involves condensation reactions between appropriate phenyl-substituted precursors. Modern optimization approaches focus on "green chemistry synthesis methods" and "catalyst-free reactions," reflecting the chemical industry's shift toward sustainable practices. Analytical characterization of this compound commonly employs techniques like HPLC, mass spectrometry, and NMR spectroscopy, which are frequently searched in conjunction with "compound purity analysis."

In pharmacological research, the 2,4-Diphenylthiazol-5-amine scaffold has shown promise in various bioactivity studies. While specific therapeutic claims require rigorous clinical validation, preliminary research suggests potential applications that align with current trends in "targeted drug delivery" and "precision medicine." The compound's structural features make it amenable to modifications that could enhance drug-like properties or binding affinity to biological targets.

From a commercial perspective, 2,4-Diphenylthiazol-5-amine (CAS 38093-77-5) serves as a valuable research chemical for academic and industrial laboratories. Suppliers often highlight its availability in various purity grades, with "high purity research chemicals" being a common search term among procurement specialists. Proper handling and storage recommendations follow standard laboratory safety protocols for organic compounds.

The future research directions for 2,4-Diphenylthiazol-5-amine may explore its potential in emerging fields like "computational chemistry" and "machine learning in molecular design." As the scientific community continues to investigate structure-activity relationships of thiazole derivatives, this compound remains an interesting subject for both theoretical and applied research.

Environmental and regulatory aspects of 2,4-Diphenylthiazol-5-amine are also important considerations. Current discussions about "green chemistry metrics" and "sustainable pharmaceutical development" influence how researchers approach the synthesis and application of such compounds. The compound's environmental fate and biodegradation pathways represent potential areas for future investigation.

In summary, 2,4-Diphenylthiazol-5-amine (CAS 38093-77-5) represents a versatile chemical building block with applications spanning multiple scientific disciplines. Its continued study contributes to advancements in medicinal chemistry, materials science, and chemical biology, addressing many current research priorities and technological needs.